Chromium

• Key on ui mechanism of action: Chromium is an essential nutrient involved in the metabolism of glucose, insulin and blood lipids. Its role in potentiating insulin signalling cascades has been implicated in several studies. Chromium upregulates insulin-stimulated insulin signal transduction via affecting effector molecules downstream of the insulin receptor (IR). IR-mediated signalling pathway involves phoshorylation of multiple intracellular domains and protein kinases, and downstream effector molecules. Upon activation by ligands, intracellular β-subunit of IR autophosphorylates and activates tyrosine kinase domain of the IR, followed by activation and phosphorylation of regulatory proteins and downstream signalling effectors including phosphatidylinositol 2-kinase (PI3K). PI3K activates further downstream reaction cascades to activate protein kinase B (Akt) to ultimately promote translocation of glucose transporter-4 (Glut4)-vesicles from the cytoplasm to the cell surface and regulate glucose uptake. Chromium enhances the kinase activity of insulin receptor β and increases the activity of downstream effectors, pI3-kinase and Akt. Under insulin-resistant conditions, chromium also promotes GLUT-4 transporter translocation that is independent of activity of IR, IRS-1, PI3-kinase, or Akt; chromium mediates cholesterol efflux from the membranes via increasing fluidity of the membrane by decreasing the membrane cholesterol and upregulation of sterol regulatory element-binding protein. As a result, intracellular GLUT-4 transporters are stimulated to translocate from intracellular to the plasma membrane, leading to enhanced glucose uptake in muscle cells. Chromium attenuates the activity of PTP-1B _in vitro,_ which is a negative regulator of insulin signaling. It also alleviates ER stress that is observed to be elevated the suppression of insulin signaling. ER stress is thought to activate c-Jun N-terminal kinase (JNK), which subsequently induces serine phosphorylation of IRS and aberration of insulin signalling. Transient upregulation of AMPK by chromium also leads to increased glucose uptake.; While the toxicity of metals and metalloids, like arsenic, cadmium, mercury, lead and chromium, is undisputed, the underlying molecular mechanisms are not entirely clear. General consensus holds that proteins are the prime targets; heavy metals interfere with the physiological activity of specific, particularly susceptible proteins, either by forming a complex with functional side chain groups or by displacing essential metal ions in metalloproteins. Recent studies have revealed an additional mode of metal action targeted at proteins in a non-native state; certain heavy metals and metalloids have been found to inhibit the in vitro refolding of chemically denatured proteins, to interfere with protein folding in vivo and to cause aggregation of nascent proteins in living cells. Apparently, unfolded proteins with motile backbone and side chains are considerably more prone to engage in stable, pluridentate metal complexes than native proteins with their well-defined 3D structure. By interfering with the folding process, heavy metal ions and metalloids profoundly affect protein homeostasis and cell viability. This review describes how heavy metals impede protein folding and promote protein aggregation, how cells regulate quality control systems to protect themselves from metal toxicity and how metals might contribute to protein misfolding disorders.
• CAS No.: 7440-47-3
• Molecular Formula: Cr+3
• Molecular Weight: 51.996 g/mol
• IUPAC Name: chromium(3+)
• InChI: InChI=1S/Cr/q+3
• InChI Key: BFGKITSFLPAWGI-UHFFFAOYSA-N
• SMILES: [Cr]
• Canonical SMILES: [Cr+3]
• boiling_point: 4788 °F at 760 mmHg (NTP, 1992); 4788 ° F; 2642 °C; 4788 °F
• Color/Form: Steel-gray, lustrous metal; body-centered cubic structure; Blue-white to steel-gray, lustrous, brittle, hard solid; Hard, brittle, semigray metal
• density: 7.2 (NTP, 1992) - Denser than water; will sink; 7.14 at 20 °C; 7.15 g/cm³; 7.14; 7.2
• melting_point: 1900 °C
• physical_description: Solid
• Pictograms: Irritant; Health Hazard; Environmental Hazard
• solubility: Insoluble (NIOSH, 2024); Insoluble; Insoluble in water; Soluble in acids (except nitric) and strong alkalies.; Solubility in water: none
• Synonyms: Chromium
• vapor_pressure: 1 mmHg at 2941 °F (NTP, 1992); Vapor pressure: 1 Pa at 1383 °C (sublimes); 2.45X10-8 Pa at 1000 deg K; 0.0239 Pa at 1400 deg K; 1.80 Pa at 1600 deg K; 774 Pa at 2000 deg K; 0 mmHg (approx); depends upon the specific compound

Description

Chromium (atomic number 24, symbol Cr) is a hard, steel-gray transition metal valued in research for its corrosion resistance, hardness, and diverse chemical properties . It exists in multiple oxidation states, with trivalent this compound (Cr(III)) and hexavalent this compound (Cr(VI)) being of significant scientific interest . Trivalent this compound is an essential trace nutrient investigated for its role in potentiating insulin signaling and glucose metabolism, making it a key compound in metabolic studies . In contrast, hexavalent this compound compounds are toxic and carcinogenic, and are used in research on corrosion inhibitors and environmental toxicology . Beyond biological research, this compound is fundamental in materials science. It is a critical component in stainless steel and other alloys to enhance hardness and corrosion resistance . This compound(III) oxide (Cr₂O₃) is widely used as a green pigment and a catalyst . Furthermore, this compound compounds are applied in leather tanning, as wood preservatives, and in the production of refractory materials . This product is designated For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human consumption.

Preparation Methods

Mining and Ore Processing

Chromite ore is mined in open-pit or underground operations, with South Africa accounting for approximately 44% of global production (18 million metric tons in 2023). The ore is crushed, ground, and concentrated via gravity separation to achieve a this compound-to-iron ratio suitable for metallurgical applications.

Production of Ferrothis compound

Ferrothis compound is produced through carbothermic reduction in electric arc furnaces. The reaction is represented by:

$$\text{FeCr}$$2\text{O}4 + \text{C} \rightarrow \text{FeCr}2 + \text{CO}2 \uparrow \quad \text{}

Temperatures exceeding 1,600°C are required to reduce chromite to ferrothis compound, which typically contains 60–70% this compound by weight.

Refining to Pure this compound Metal

Pure this compound is obtained via aluminothermic reduction or electrolytic processes. In the aluminothermic method, this compound(III) oxide reacts with aluminum powder:

$$\text{Cr}$$2\text{O}3 + 2\text{Al} \rightarrow 2\text{Cr} + \text{Al}2\text{O}3 \quad \text{}

Electrolytic refinement involves dissolving ferrothis compound in sulfuric acid, followed by electrodeposition to achieve 99.9% purity.

Synthesis of this compound Compounds

This compound forms diverse compounds, including phosphates, carboxylates, and oxides, each with unique preparation methods.

This compound Phosphate (CrPO₄)

A patented method (CN103274382A) outlines the synthesis of granular this compound phosphate using phosphoric acid (H₃PO₄), this compound(III) oxide (Cr₂O₃), and an aminated initiator.

Reaction Conditions and Mechanism

The reactants are mixed in a molar ratio of 1:0.5–0.6:0.2–0.5 (H₃PO₄:Cr₂O₃:initiator) with 15 parts water. Heating to 70–80°C initiates the reaction:

$$\text{H}$$3\text{PO}4 + \text{Cr}2\text{O}3 \xrightarrow{\text{initiator}} 2\text{CrPO}4 + 3\text{H}2\text{O} + \text{CO}_2 \uparrow \quad \text{}

The initiator (e.g., hydrazine hydrate, H₂NNH₂) facilitates crystallization, yielding a granular product with >99% purity.

Advantages of the Method

• High Purity : Eliminates sodium phosphate and this compound sulfate, reducing impurities.

• Dust Reduction : Granular form avoids crushing steps, minimizing airborne particles.

• Cost Efficiency : Ventilated drying sieves replace energy-intensive equipment, lowering production costs.

Basic this compound Carboxylates

Patent WO2008033810A2 describes a one-pot aqueous synthesis of this compound(III) carboxylates ([Cr₃O(carboxylate)₆(H₂O)₃]⁺).

Synthesis Protocol

A mixture of this compound(III) nitrate (Cr(NO₃)₃), propionic acid (CH₃CH₂COOH), and sodium hydroxide (NaOH) is refluxed at 90–100°C. The reaction progress is indicated by a color shift from blue-green to dark green:

$$3\text{Cr(NO}$$3\text{)}3 + 6\text{CH}3\text{CH}2\text{COOH} + \text{NaOH} \rightarrow [\text{Cr}3\text{O(O}2\text{CCH}2\text{CH}3)6(\text{H}2\text{O})_3]^+ + \text{byproducts} \quad \text{}

Key Innovations

• Solvent-Free : Uses water instead of organic solvents, enhancing safety and sustainability.

• Scalability : Simplified process supports industrial-scale production.

Industrial Applications and Recent Advances

Stainless Steel Production

Ferrothis compound accounts for 60% of this compound consumption, with global stainless steel output reaching 58 million metric tons in 2023.

Catalysts and Pigments

This compound phosphate serves as a catalyst in organic synthesis, while this compound(III) oxide (Cr₂O₃) is used in green pigments and refractory materials.

Emerging Technologies

Recent patents highlight innovations in this compound-based battery materials and corrosion-resistant coatings, though commercial adoption remains limited.

Country	Production (Metric Tons)	Global Share
South Africa	18,000,000	44%
Kazakhstan	7,200,000	18%
India	4,500,000	11%
Turkey	3,800,000	9%
Finland	2,500,000	6%
Source: US Geological Survey

Table 2: Comparison of this compound Compound Synthesis Methods

Compound	Reactants	Conditions	Yield	Key Advantages
This compound Phosphate	H₃PO₄, Cr₂O₃, H₂NNH₂, H₂O	70–80°C, 6 hours	>99%	Low dust, high purity
This compound Carboxylate	Cr(NO₃)₃, RCOOH, NaOH	90–100°C, 2 hours	85–90%	Solvent-free, scalable

Chemical Reactions Analysis

Chromium undergoes various chemical reactions, including:

Oxidation: this compound can exist in multiple oxidation states, with +3 and +6 being the most common. For example, this compound(III) oxide (Cr₂O₃) can be oxidized to this compound(VI) oxide (CrO₃) using strong oxidizing agents.

Reduction: this compound(VI) compounds can be reduced to this compound(III) compounds using reducing agents like ascorbic acid or sulfur dioxide.

Substitution: this compound forms various coordination complexes, such as [Cr(H₂O)₆]³⁺, which can undergo ligand exchange reactions with chloride or sulfate ions.

Reactions with Acids: this compound reacts with dilute hydrochloric acid to form this compound(II) chloride and hydrogen gas. .

Scientific Research Applications

Metallurgical Applications

Stainless Steel Production

• Chromium is essential in producing stainless steel, which contains at least 10.5% this compound. This alloying element enhances corrosion resistance and improves hardness and tensile strength. The global stainless steel market heavily relies on this compound, with over 80% of this compound produced being used in this application .

Alloys and Tooling

• This compound is also utilized in manufacturing various alloys such as high-speed steel and superalloys, which are critical for tools and machinery. These alloys exhibit improved wear resistance and high-temperature stability, making them suitable for demanding applications like aerospace components .

Chemical and Industrial Uses

Catalysts

• This compound compounds serve as catalysts in numerous chemical reactions. For instance, this compound trioxide (CrO₃) is employed in organic synthesis and as a catalyst in the production of synthetic rubber .

Pigments

• This compound compounds are used to produce pigments in paints, inks, and plastics. The vibrant colors derived from this compound oxides include bright green, yellow, red, and orange . Notably, this compound is responsible for the red color in rubies and the green hue in emeralds through its incorporation into crystal structures .

Biological Role and Medical Applications

Nutritional Supplementation

• This compound is recognized as an essential trace element that plays a significant role in glucose metabolism. Studies indicate that this compound supplementation can improve insulin sensitivity and lower blood glucose levels in individuals with type 2 diabetes . A randomized trial demonstrated that participants receiving this compound picolinate experienced significant reductions in fasting serum glucose concentrations compared to placebo groups .

Potential Health Risks

• Despite its benefits, excessive this compound intake can lead to toxicity. Research has indicated that certain forms of this compound (specifically this compound(VI)) can be carcinogenic when converted within human cells . This highlights the need for careful regulation of this compound supplements to mitigate health risks.

Environmental Applications

Pollution Control

• This compound compounds are utilized in environmental modeling to assess pollution levels. For example, studies have been conducted to model the environmental concentrations of this compound based on emission data from industrial sources . These models help identify "hot spots" for pollution and inform regulatory decisions regarding emissions.

Wastewater Treatment

• This compound is involved in wastewater treatment processes where it can be reduced from toxic forms (like Cr(VI)) to less harmful forms (like Cr(III)). This reduction process is crucial for minimizing environmental impact from industrial effluents containing this compound .

Data Tables

Application Area	Specific Use	Key Benefits
Metallurgy	Stainless Steel Production	Corrosion resistance, strength
Industrial Chemistry	Catalysts	Enhanced reaction rates
Pigments	Colorants for paints and plastics	Vibrant colors
Medicine	Nutritional Supplements	Improved insulin sensitivity
Environmental Science	Pollution Modeling	Identifying pollution sources

Case Studies

• Stainless Steel Industry
  • A case study on the use of this compound in stainless steel manufacturing revealed that its inclusion significantly reduces the risk of rusting compared to regular steel variants. This property has led to the widespread adoption of stainless steel in kitchenware, medical instruments, and construction materials.
• This compound Supplementation Research
  • A clinical trial involving 180 adults with type 2 diabetes demonstrated that those receiving high doses of this compound picolinate exhibited lower fasting glucose levels than those on a placebo. This study supports the potential role of this compound as an adjunct therapy for managing diabetes .
• Environmental Monitoring
  • Research conducted under the European Pollution Emission Register (EPER) utilized models to predict this compound concentrations across various environmental media. The findings assisted policymakers in understanding the impact of industrial emissions on local ecosystems and public health .

Mechanism of Action

Chromium exerts its effects through various mechanisms:

Insulin Potentiation: Trivalent this compound enhances the action of insulin by increasing the sensitivity of insulin receptors on cell membranes. This helps regulate blood glucose levels and improve glucose uptake by cells.

Molecular Targets and Pathways: this compound interacts with proteins and nucleic acids, forming complexes that influence various metabolic pathways.

Comparison with Similar Compounds

Comparison with Similar Chromium Compounds

This compound Oxides: Cr₂O₃ vs. CrO₃

This compound oxide (Cr₂O₃) and this compound trioxide (CrO₃) exhibit distinct thermal and functional properties:

Characteristic	This compound Oxide (Cr₂O₃)	This compound Trioxide (CrO₃)
Thermal Stability	Stable up to 2,000°C	Decomposes above 250°C
Primary Applications	Refractories, pigments, coatings	Electroplating, oxidizing agents
Hardness	1,100–1,500 HV (Vickers)	Brittle, not used for hardness
Environmental Impact	Low toxicity	Highly toxic (Cr⁶⁺ release)

Cr₂O₃ is critical in refractory linings for furnaces due to its thermal stability and mechanical strength . In contrast, CrO₃ is utilized in electrolytic surface treatments but poses significant health risks due to its hexavalent this compound content .

This compound Carbides vs. Nitrides

This compound carbides (Cr₃C₂, Cr₇C₃) and nitrides (CrN) are wear-resistant coatings with differing mechanical properties:

Property	This compound Carbide (Cr₃C₂)	This compound Nitride (CrN)
Hardness	26.3 GPa	19.5 GPa
Thermal Conductivity	19 W/m·K	11.5 W/m·K
Oxidation Resistance	Moderate (up to 800°C)	High (up to 1,000°C)

Carbides are favored in high-stress applications (e.g., cutting tools) for their superior hardness, while nitrides excel in high-temperature scenarios (e.g., aerospace components) due to oxidation resistance .

This compound-Based Coatings: Hard this compound vs. a-C:H:Si Films

Electroplated this compound coatings are benchmark materials for wear resistance but face competition from advanced alternatives:

Parameter	Hard this compound Coatings	a-C:H:Si (Amorphous Carbon) Films
Thickness	10–500 µm	1–5 µm
Hardness	800–1,200 HV	1,500–2,500 HV
Cyclic Load Resistance	Moderate	High
Environmental Impact	Toxic (Cr⁶⁺ waste)	Non-toxic

a-C:H:Si films, deposited via plasma-assisted chemical vapor deposition (PACVD), demonstrate superior hardness and fatigue resistance, making them viable substitutes for hard this compound in automotive and aerospace applications .

Chromate Salts: Barium Chromate vs. Lead Chromate

Hexavalent this compound salts vary in genotoxicity and industrial use:

Compound	Barium Chromate (BaCrO₄)	Lead Chromate (PbCrO₄)
Genotoxicity	High (induces DNA damage)	Moderate
Primary Use	Pyrotechnics, corrosion inhibitor	Pigments, coatings
Solubility	Low	Very low

BaCrO₄ is more cytotoxic to human lung cells compared to PbCrO₄, emphasizing the need for stringent safety protocols in handling particulate Cr⁶⁺ compounds .

Research Findings and Industrial Implications

• Refractories : Cr₂O₃-based refractories improve furnace longevity by 30–40% compared to alumina-based materials .
• Coatings : a-C:H:Si films reduce component wear rates by 50% in cyclic load tests, outperforming hard this compound .
• Environmental Concerns : Transitioning to Cr³⁺-based alternatives (e.g., Cr₂O₃) reduces hazardous waste generation by 70% in electroplating industries .

Biological Activity

Chromium is a trace element that plays a significant role in various biological processes. Its biological activity is primarily attributed to its trivalent form (Cr(III)), which is essential for insulin function and glucose metabolism. This article explores the biological activity of this compound, including its mechanisms of action, antimicrobial properties, and implications for human health, supported by research findings and case studies.

This compound's biological activity is largely mediated through its interaction with insulin and glucose metabolism. The low-molecular-weight this compound-binding substance (LMWCr) is believed to be the active form of this compound in biological systems. This heptapeptide facilitates the transport of this compound ions into cells, enhancing insulin sensitivity and glucose uptake. Studies have shown that Cr(III) can improve insulin resistance in rodent models, although the precise molecular mechanisms remain unclear .

Table 1: this compound's Role in Glucose Metabolism

Function	Description
Insulin Sensitization	Enhances insulin receptor activity
Glucose Uptake	Facilitates cellular uptake of glucose
Lipid Metabolism	Aids in lipid breakdown and utilization

2. Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of this compound complexes, particularly those involving Cr(III). These complexes exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For example, this compound(III) complexes with specific ligands have shown minimum inhibitory concentrations (MICs) comparable to standard antibiotics like Linezolid against Staphylococcus aureus and Salmonella typhi .

Table 2: Antimicrobial Efficacy of this compound Complexes

Complex Formula	Bacteria Tested	MIC (μg/mL)
[Cr(phen)3]3+	S. aureus	0.125
[Cr(phen)2(dppz)]3+	E. coli	1
[Cr(C32H24N8O4)Cl]Cl2	S. typhi	Similar to Linezolid

3.1 Insulin Resistance and Diabetes Management

A study involving diabetic rats demonstrated that supplementation with Cr(III) improved glucose tolerance and reduced fasting blood glucose levels . This suggests potential therapeutic applications for this compound in managing diabetes.

3.2 Environmental Toxicology

This compound exposure, particularly in its hexavalent form (Cr(VI)), has been linked to various health risks, including cancer and respiratory issues. The carcinogenic potential of this compound compounds necessitates careful monitoring and regulation .

4. Conclusion

This compound plays a multifaceted role in biological systems, primarily through its influence on insulin sensitivity and glucose metabolism. Its antimicrobial properties further highlight its significance in health applications. However, the toxicological implications of certain this compound forms underscore the need for ongoing research to understand both its beneficial and harmful effects.

Q & A

Q. What are the standard methodologies for detecting and quantifying chromium speciation in environmental samples?

this compound speciation (e.g., Cr(III) vs. Cr(VI)) is critical due to differing toxicity profiles. Common methods include:

• Spectrophotometry (e.g., diphenylcarbazide for Cr(VI) detection at 540 nm).
• X-ray Absorption Near Edge Structure (XANES) for direct speciation analysis in solid matrices .
• Ion Chromatography (IC) coupled with ICP-MS for aqueous samples. Ensure calibration with certified reference materials and validate against inter-laboratory comparisons to minimize matrix interference errors.

Q. How do researchers assess this compound toxicity in biological systems?

Toxicity studies often employ:

• In vitro assays (e.g., MTT assay for cell viability).
• Genomic profiling to identify oxidative stress markers (e.g., glutathione depletion, lipid peroxidation).
• In vivo models (e.g., rodent studies) with controlled dosing and histopathological analysis. Recent mode-of-action studies for Cr(VI) emphasize genomic instability and cytogenetic alterations, guided by EPA frameworks .

Q. What experimental parameters are critical for this compound adsorption studies using nanoparticles?

Key parameters include:

• pH (e.g., acidic conditions favor Cr(VI) adsorption on Fe₃O₄ nanoparticles).
• Adsorbent dosage (optimized via Box-Behnken design or response surface methodology).
• Kinetic modeling (pseudo-second-order kinetics often best fits Cr(VI) adsorption data) . Validate models using error analysis (e.g., <2% deviation between predicted and experimental removal rates) .

Advanced Research Questions

Q. How can contradictions in this compound adsorption data across studies be resolved?

Contradictions often arise from variations in:

• Material synthesis (e.g., nanoparticle crystallinity, surface functionalization).
• Experimental design (e.g., static vs. dynamic adsorption systems). Mitigate by:
• Standardizing protocols (e.g., ASTM guidelines for batch experiments).
• Reporting full metadata (e.g., ionic strength, competing ions) to enable cross-study comparisons .
• Applying multivariate statistical analysis to isolate dominant factors .

Q. What advanced experimental designs improve reproducibility in this compound remediation studies?

• Response Surface Methodology (RSM) : Use Box-Behnken or Central Composite designs to optimize multiple variables (pH, dosage, time) and predict interactions .
• Machine Learning : Train models on adsorption datasets to predict removal efficiency under untested conditions.
• Long-term stability tests : Evaluate adsorbent reusability over ≥5 cycles to assess practical applicability .

Q. How do researchers validate adsorption isotherm models for this compound removal?

• Fit metrics : Compare R² values, χ², and AIC for Langmuir, Freundlich, and Temkin models.
• Error analysis : Calculate % deviation between predicted and experimental qₑ (equilibrium capacity).
• Cross-validation : Split datasets into training/testing subsets to avoid overfitting. Langmuir models are preferred for monolayer adsorption (e.g., Cr(VI) on Fe₃O₄), while Freundlich suits heterogeneous surfaces .

Q. What genomic approaches are used to study this compound-induced carcinogenesis?

• Transcriptome profiling : Spatial transcriptomics (e.g., Visium, this compound Single Cell) identifies tumor-specific gene expression in archived FFPE samples .
• High-content imaging : Tracks cytogenetic changes (e.g., micronuclei formation) in vitro.
• PBPK modeling : Links tissue-specific Cr(VI) deposition to genomic damage using pharmacokinetic data .

Methodological Best Practices

• Data reporting : Include raw datasets, instrument parameters, and statistical codes in supplementary materials to enable replication .
• Ethical compliance : Adhere to institutional guidelines for human/animal studies and disclose conflicts of interest .
• Literature synthesis : Use tools like Science Research Assistant (Chrome extension) to aggregate and analyze scholarly papers efficiently .